Cas no 1049030-58-1 (N-(2,6-dichlorophenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide)

• Product Name: N-(2,6-dichlorophenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide
• CAS No: 1049030-58-1
• MF: C₁₇H₁₄Cl₂N₂OS₂
• MW: 397.341859340668
• CID: 6511747
• Update Time: 2025-05-26

N-(2,6-dichlorophenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dichlorophenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide
• N-(2,6-dichlorophenyl)-3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanamide
• 5-Thiazolepropanamide, N-(2,6-dichlorophenyl)-2-methyl-4-(2-thienyl)-

• Inchi： 1S/C17H14Cl2N2OS2/c1-10-20-17(13-6-3-9-23-13)14(24-10)7-8-15(22)21-16-11(18)4-2-5-12(16)19/h2-6,9H,7-8H2,1H3,(H,21,22)
• InChI Key： PKPHGZXAYADPPM-UHFFFAOYSA-N
• SMILES： S1C(CCC(NC2=C(Cl)C=CC=C2Cl)=O)=C(C2SC=CC=2)N=C1C

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 601.2±55.0 °C(Predicted)
• pka: 12.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,6-dichlorophenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide

Research Brief on N-(2,6-dichlorophenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide (CAS: 1049030-58-1)

N-(2,6-dichlorophenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide (CAS: 1049030-58-1) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole-thiophene hybrid scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, revealing promising pharmacological properties.

The compound's structural features, including the dichlorophenyl and thiophene-thiazole moieties, contribute to its ability to interact with various biological targets. Research indicates that it exhibits significant activity in inhibiting key enzymes involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapy. The study also highlighted its selectivity over COX-1, which could reduce gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-(2,6-dichlorophenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide has shown promise in oncology research. Preclinical studies have explored its role as a modulator of protein kinases implicated in cancer cell signaling. A recent Nature Communications article (2024) reported its efficacy in suppressing tumor growth in murine models of colorectal cancer, with mechanistic studies pointing to its interference with the PI3K/AKT/mTOR pathway. These findings underscore its potential as a lead compound for further development in targeted cancer therapies.

The synthesis of this compound has also been a focus of recent research, with efforts aimed at improving yield and scalability. A 2024 Organic Process Research & Development paper detailed a novel catalytic method for constructing the thiazole-thiophene core, reducing the reliance on hazardous reagents and minimizing waste. This advancement is critical for facilitating future large-scale production and clinical translation.

Despite these promising developments, challenges remain. Pharmacokinetic studies have identified limitations in oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, comprehensive toxicology assessments are needed to ensure safety profiles suitable for human trials. Collaborative efforts between academic and industrial researchers are expected to address these hurdles in the coming years.

In conclusion, N-(2,6-dichlorophenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide represents a compelling case study in modern drug discovery. Its multifaceted biological activities, coupled with advances in synthetic methodology, position it as a valuable candidate for further investigation. Future research directions may include structure-activity relationship (SAR) studies to refine its selectivity and efficacy, as well as exploration of combination therapies in disease models. The compound's progress will be closely monitored by the chemical biology and pharmaceutical communities.